Cas no 1421253-08-8 ((2S,4R)-4-methoxy-2-methyl-piperidine;hydrochloride)

• Product Name: (2S,4R)-4-methoxy-2-methyl-piperidine;hydrochloride
• CAS No: 1421253-08-8
• MF: C₇H₁₆ClNO
• MW: 165.661041259766
• MDL: MFCD28401056
• CID: 3163213
• PubChem ID: 89686074
• Update Time: 2025-06-11

(2S,4R)-4-methoxy-2-methyl-piperidine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2R,4R)-2-methyl-4-methoxylpiperidine hydrochloride
• (2S,4R)-4-methoxy-2-methyl-piperidine;hydrochloride
• 1421253-08-8
• trans-4-Methoxy-2-methyl-piperidine hydrochloride
• (2S,4R)-4-Methoxy-2-methyl-piperidine HCl
• TRANS-4-METHOXY-2-METHYLPIPERIDINE HYDROCHLORIDE
• MFCD28401056
• (2S,4R)-4-Methoxy-2-methylpiperidine hydrochloride
• 2716849-31-7
• (2S,4R)-4-Methoxy-2-methyl-piperidine hydrochloride
• SCHEMBL15105294
• PS-19588
• (2S,4R)-4-methoxy-2-methylpiperidine;hydrochloride
• E80080
• (2S,4R)-4-Methoxy-2-methylpiperidinehydrochloride
• AT34903
• (23,4R)-2-Methyl-4-Methoxylpiperidine hydrochloride

• MDL： MFCD28401056
• Inchi： 1S/C7H15NO.ClH/c1-6-5-7(9-2)3-4-8-6;/h6-8H,3-5H2,1-2H3;1H/t6-,7+;/m0./s1
• InChI Key： KMVHXBYZLIKKMN-UOERWJHTSA-N
• SMILES： Cl.O(C)[C@@H]1CCN[C@@H](C)C1

Computed Properties

• Exact Mass: 165.0920418g/mol
• Monoisotopic Mass: 165.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 85
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on (2S,4R)-4-methoxy-2-methyl-piperidine;hydrochloride

(2S,4R)-4-methoxy-2-methyl-piperidine;hydrochloride (CAS No. 1421253-08-8): A Comprehensive Overview

(2S,4R)-4-methoxy-2-methyl-piperidine;hydrochloride (CAS No. 1421253-08-8) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique stereochemistry and functional groups, holds potential applications in the development of novel therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, and recent advancements in the study of this compound.

Chemical Structure and Properties

(2S,4R)-4-methoxy-2-methyl-piperidine;hydrochloride is a chiral piperidine derivative with a methoxy group at the 4-position and a methyl group at the 2-position. The presence of these substituents imparts specific physical and chemical properties to the molecule. The hydrochloride salt form enhances its solubility in water, making it more suitable for various pharmaceutical applications. The compound exhibits a molecular weight of 199.67 g/mol and a melting point of approximately 160-165°C.

The chiral centers at the 2 and 4 positions are crucial for its biological activity and selectivity. The (S,R) configuration is particularly important as it can influence the binding affinity to specific receptors or enzymes. This stereochemical specificity is often leveraged in drug design to optimize pharmacological profiles.

Synthesis Methods

The synthesis of (2S,4R)-4-methoxy-2-methyl-piperidine;hydrochloride involves several steps, each requiring precise control over reaction conditions to ensure the desired stereochemistry. One common approach involves the asymmetric synthesis of the piperidine ring followed by selective functionalization. For instance, a chiral auxiliary can be used to direct the formation of the (S,R) configuration during ring closure.

A typical synthetic route might start with an enantiomerically pure starting material, such as (S)-proline or (R)-phenylglycine, which can be transformed into a chiral amine intermediate. This intermediate is then subjected to a series of reactions, including alkylation and methylation, to introduce the methoxy and methyl groups at the desired positions. The final step involves protonation with hydrochloric acid to form the hydrochloride salt.

Biological Activity and Applications

(2S,4R)-4-methoxy-2-methyl-piperidine;hydrochloride has been studied for its potential biological activities, particularly in the context of central nervous system (CNS) disorders. Recent research has shown that this compound can modulate various neurotransmitter systems, including serotonin and dopamine receptors. These interactions have led to its evaluation as a potential therapeutic agent for conditions such as depression, anxiety, and neurodegenerative diseases.

In preclinical studies, (2S,4R)-4-methoxy-2-methyl-piperidine;hydrochloride has demonstrated promising results in animal models of depression and anxiety. For example, it has been shown to increase serotonin levels in the brain and improve behavioral outcomes in stress-induced models. Additionally, its ability to cross the blood-brain barrier efficiently makes it an attractive candidate for CNS-targeted therapies.

Pharmacokinetics and Toxicology

The pharmacokinetic profile of (2S,4R)-4-methoxy-2-methyl-piperidine;hydrochloride is an important consideration for its development as a therapeutic agent. Studies have indicated that it has favorable absorption properties when administered orally or intravenously. The compound is rapidly distributed throughout the body and exhibits moderate plasma protein binding. Its metabolism primarily occurs via hepatic pathways, with major metabolites being excreted in urine.

Toxicological assessments have shown that (2S,4R)-4-methoxy-2-methyl-piperidine;hydrochloride has a relatively low toxicity profile at therapeutic doses. However, as with any new drug candidate, comprehensive safety evaluations are necessary to ensure its long-term use is safe and effective.

Current Research Trends

Ongoing research on (2S,4R)-4-methoxy-2-methyl-piperidine;hydrochloride is focused on optimizing its pharmacological properties and exploring new therapeutic applications. One area of interest is its potential as an adjunct therapy for enhancing cognitive function in patients with neurodegenerative diseases such as Alzheimer's disease. Preclinical studies have shown that it can improve memory retention and cognitive performance in animal models.

Another promising avenue is its use in combination therapy with existing drugs to enhance treatment efficacy while reducing side effects. For instance, combining it with selective serotonin reuptake inhibitors (SSRIs) may provide synergistic benefits for treating major depressive disorder.

Conclusion

(2S,4R)-4-methoxy-2-methyl-piperidine;hydrochloride (CAS No. 1421253-08-8) is a versatile chiral compound with significant potential in pharmaceutical research and development. Its unique chemical structure and biological activities make it an attractive candidate for various therapeutic applications, particularly in CNS disorders. As ongoing research continues to uncover new insights into its mechanisms of action and potential uses, this compound remains a focal point for innovation in medicinal chemistry.